Cas no 1701665-44-2 (tert-butyl 4-(bromomethyl)-4-(hexyloxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(bromomethyl)-4-(hexyloxy)piperidine-1-carboxylate
• CAS No: 1701665-44-2
• MF: C₁₇H₃₂BrNO₃
• MW: 378.344884872437
• CID: 5906865
• PubChem ID: 104969652
• Update Time: 2025-05-20

tert-butyl 4-(bromomethyl)-4-(hexyloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(bromomethyl)-4-(hexyloxy)piperidine-1-carboxylate
• 1701665-44-2
• EN300-1135755

• Inchi： 1S/C17H32BrNO3/c1-5-6-7-8-13-21-17(14-18)9-11-19(12-10-17)15(20)22-16(2,3)4/h5-14H2,1-4H3
• InChI Key： XBTMRLBHEPOBHB-UHFFFAOYSA-N
• SMILES： BrCC1(CCN(C(=O)OC(C)(C)C)CC1)OCCCCCC

Computed Properties

• Exact Mass: 377.15656g/mol
• Monoisotopic Mass: 377.15656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 4-(bromomethyl)-4-(hexyloxy)piperidine-1-carboxylate

tert-butyl 4-(bromomethyl)-4-(hexyloxy)piperidine-1-carboxylate (CAS No. 1701665-44-2)

The compound tert-butyl 4-(bromomethyl)-4-(hexyloxy)piperidine-1-carboxylate (CAS No. 1701665-44-2) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. Its structure consists of a piperidine ring substituted with a tert-butyl group, a bromomethyl group, and a hexyloxy group. This combination of functional groups makes it a versatile compound for research and development in the fields of organic synthesis, drug discovery, and materials science.

The synthesis of tert-butyl 4-(bromomethyl)-4-(hexyloxy)piperidine-1-carboxylate involves multi-step reactions, including nucleophilic substitution, alkylation, and esterification processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing the environmental footprint and enhancing yield. These improvements are particularly relevant in the context of green chemistry initiatives, which aim to minimize waste and energy consumption in chemical manufacturing.

In terms of applications, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. Its bromomethyl group serves as an electrophilic site for further substitution reactions, allowing for the incorporation of various functional groups tailored to specific biological targets. For instance, researchers have explored its use in the development of kinase inhibitors and other enzyme-targeting agents, leveraging its structural flexibility to optimize binding affinity and selectivity.

Recent studies have also highlighted the potential of tert-butyl 4-(bromomethyl)-4-(hexyloxy)piperidine-1-carboxylate in polymer chemistry. The hexyloxy group imparts hydrophobicity to the molecule, making it suitable for applications in water-repellent coatings and advanced materials. Additionally, its piperidine ring contributes to structural rigidity, which is advantageous in designing high-performance polymers with tailored mechanical properties.

The pharmacological properties of this compound are currently under investigation. Early studies suggest that it may exhibit moderate bioactivity against certain cancer cell lines, although further research is required to confirm these findings. Its tert-butyl group is known to enhance lipophilicity, potentially improving drug absorption and bioavailability. However, the presence of the bromomethyl group raises concerns about potential toxicity, necessitating thorough toxicological evaluations before any clinical applications.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize this compound with high precision. These methods provide detailed insights into its molecular structure and purity, ensuring consistency in its production and application across different research settings.

In conclusion, tert-butyl 4-(bromomethyl)-4-(hexyloxy)piperidine-1-carboxylate represents a valuable building block in contemporary organic chemistry. Its unique combination of functional groups offers diverse opportunities for innovation across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial chemical endeavors.